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Compound Name: Ethyl undecanoate

Cat. No.: B1293801 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethyl undecanoate, a fatty acid ethyl ester (FAEE), is a versatile compound with applications

ranging from flavor and fragrance to pharmaceuticals. Its efficacy in various formulations is

critically dependent on its solubility in a diverse range of organic solvents. This technical guide

provides a comprehensive overview of the known solubility characteristics of ethyl
undecanoate, detailed experimental protocols for determining its solubility, and a discussion of

the underlying physicochemical principles. Due to a notable absence of specific quantitative

solubility data in publicly available literature, this guide equips researchers with the

methodologies to generate this critical data in-house.

Introduction
Ethyl undecanoate (CH₃(CH₂)₉COOCH₂CH₃) is the ethyl ester of undecanoic acid. Its

molecular structure, characterized by a long hydrophobic alkyl chain and a polar ester group,

dictates its solubility behavior. Understanding its solubility is paramount for applications such as

a solvent in chemical reactions, a component in fragrance formulations, and a potential

excipient in drug delivery systems. This document serves as a practical resource for

professionals requiring a deep understanding of the solubility properties of ethyl undecanoate.

Physicochemical Properties of Ethyl Undecanoate
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A foundational understanding of ethyl undecanoate's physical and chemical properties is

essential for interpreting its solubility.

Property Value Reference

Molecular Formula C₁₃H₂₆O₂

Molecular Weight 214.35 g/mol

Appearance Clear, colorless liquid

Odor Fruity, waxy, cognac-like

Density 0.859 g/mL at 25 °C

Boiling Point 105 °C at 4 mmHg

Melting Point -15 °C

Water Solubility
1.132 mg/L at 25 °C

(estimated)

LogP (o/w) 5.371 (estimated)

Solubility of Ethyl Undecanoate in Organic Solvents
While specific quantitative solubility data for ethyl undecanoate in a range of organic solvents

is not readily available in the scientific literature, qualitative descriptions consistently indicate its

solubility profile.

Qualitative Solubility and Miscibility
Ethyl undecanoate is generally described as being soluble in or miscible with a variety of

common organic solvents. This is attributed to the principle of "like dissolves like," where the

long alkyl chain of ethyl undecanoate interacts favorably with the nonpolar or moderately polar

organic solvents.
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Solvent Polarity
Qualitative
Solubility/Miscibility

Water High Insoluble/Slightly Soluble

Ethanol High (Polar Protic) Soluble

Methanol High (Polar Protic) Likely Soluble (by analogy)

Acetone Medium (Polar Aprotic) Likely Soluble (by analogy)

Chloroform Medium Soluble

Diethyl Ether Low Soluble

Hexane Low (Nonpolar) Likely Soluble (by analogy)

Note: "Likely Soluble" is inferred based on the solubility of similar long-chain fatty acid esters in

these solvents.

Experimental Protocol for Determining the Solubility
of Ethyl Undecanoate
The following is a detailed methodology for the experimental determination of the solubility of

ethyl undecanoate in an organic solvent using the widely accepted isothermal shake-flask

method, followed by quantitative analysis.

Principle
An excess amount of the solute (ethyl undecanoate) is equilibrated with the solvent of interest

at a constant temperature. The saturated solution is then carefully separated from the

undissolved solute, and the concentration of the solute in the solution is determined using a

suitable analytical technique.

Materials and Equipment
Ethyl undecanoate (high purity)

Organic solvent of interest (analytical grade)
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Volumetric flasks

Conical flasks with stoppers or screw-cap vials

Thermostatically controlled shaker or water bath

Centrifuge

Syringes and syringe filters (e.g., 0.45 µm PTFE)

Analytical balance

Gas chromatograph with a flame ionization detector (GC-FID) or High-Performance Liquid

Chromatograph with a suitable detector (e.g., UV or RI).

Pipettes and general laboratory glassware

Experimental Workflow
To cite this document: BenchChem. [Ethyl Undecanoate: A Technical Guide to its Solubility in
Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293801#ethyl-undecanoate-solubility-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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